2-[[2-[[1-[2-[[2-[[2-[[1-[1-[2-Amino-5-(diaminomethylideneamino)pentanoyl]pyrrolidine-2-carbonyl]pyrrolidine-2-carbonyl]amino]acetyl]amino]-3-phenylpropanoyl]amino]-3-hydroxypropanoyl]pyrrolidine-2-carbonyl]amino]-3-(4-hydroxyphenyl)propanoyl]amino]-5-(diaminomethylideneamino)pentanoic acid

• IUPAC Name: 2-[[2-[[1-[2-[[2-[[2-[[1-[1-[2-amino-5-(diaminomethylideneamino)pentanoyl]pyrrolidine-2-carbonyl]pyrrolidine-2-carbonyl]amino]acetyl]amino]-3-phenylpropanoyl]amino]-3-hydroxypropanoyl]pyrrolidine-2-carbonyl]amino]-3-(4-hydroxyphenyl)propanoyl]amino]-5-(diaminomethylideneamino)pentanoic acid
• InChI: InChI=1S/C50H73N15O12/c51-32(11-4-20-56-49(52)53)45(73)65-24-8-15-39(65)47(75)64-23-6-13-37(64)43(71)58-27-40(68)59-34(25-29-9-2-1-3-10-29)41(69)62-36(28-66)46(74)63-22-7-14-38(63)44(72)61-35(26-30-16-18-31(67)19-17-30)42(70)60-33(48(76)77)12-5-21-57-50(54)55/h1-3,9-10,16-19,32-39,66-67H,4-8,11-15,20-28,51H2,(H,58,71)(H,59,68)(H,60,70)(H,61,72)(H,62,69)(H,76,77)(H4,52,53,56)(H4,54,55,57)
• InChI Key: MWVUEDATXZGOMI-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)C(=O)C2CCCN2C(=O)C(CCCN=C(N)N)N)C(=O)NCC(=O)NC(CC3=CC=CC=C3)C(=O)NC(CO)C(=O)N4CCCC4C(=O)NC(CC5=CC=C(C=C5)O)C(=O)NC(CCCN=C(N)N)C(=O)O
• Molecular Formula: C50H73N15O12
• Molecular Weight: 1076.2 g/mol

Description

2-[[2-[[1-[2-[[2-[[2-[[1-[1-[2-Amino-5-(diaminomethylideneamino)pentanoyl]pyrrolidine-2-carbonyl]pyrrolidine-2-carbonyl]amino]acetyl]amino]-3-phenylpropanoyl]amino]-3-hydroxypropanoyl]pyrrolidine-2-carbonyl]amino]-3-(4-hydroxyphenyl)propanoyl]amino]-5-(diaminomethylideneamino)pentanoic acid is a useful research compound. Its molecular formula is C50H73N15O12 and its molecular weight is 1076.2 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-[[2-[[1-[2-[[2-[[2-[[1-[1-[2-Amino-5-(diaminomethylideneamino)pentanoyl]pyrrolidine-2-carbonyl]pyrrolidine-2-carbonyl]amino]acetyl]amino]-3-phenylpropanoyl]amino]-3-hydroxypropanoyl]pyrrolidine-2-carbonyl]amino]-3-(4-hydroxyphenyl)propanoyl]amino]-5-(diaminomethylideneamino)pentanoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[[2-[[1-[2-[[2-[[2-[[1-[1-[2-Amino-5-(diaminomethylideneamino)pentanoyl]pyrrolidine-2-carbonyl]pyrrolidine-2-carbonyl]amino]acetyl]amino]-3-phenylpropanoyl]amino]-3-hydroxypropanoyl]pyrrolidine-2-carbonyl]amino]-3-(4-hydroxyphenyl)propanoyl]amino]-5-(diaminomethylideneamino)pentanoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Preparation of L-2-Amino-5-arylpentanoic Acids

The preparation of L-2-amino-5-arylpentanoic acids, key constituents in AM-toxins, involves methods like hydrolysis and synthesis without harsh acid treatments. These compounds are relevant for their role in certain toxins and their synthesis methods can offer insights into the development of related compounds (Shimohigashi, Lee, & Izumiya, 1976).

Synthesis of Pyrrolo[2,3-d]pyrimidine Thienoyl Antifolate Inhibitors

A study on the synthesis of 2-amino-4-oxo-6-substituted pyrrolo[2,3-d]pyrimidines as antifolate inhibitors reveals the potential of these compounds in inhibiting tumor cells and their selectivity for high-affinity folate receptors. This research provides insights into the development of targeted cancer therapies (Wang et al., 2010).

Synthesis of Pyrrolidin-2-ones Derivatives

Research on the synthesis of pyrrolidin-2-ones derivatives emphasizes their significance in pharmacy due to their presence in natural products and biologically active molecules. The ability to introduce various substituents into these compounds is of great importance for creating new medicinal molecules with enhanced biological activity (Rubtsova et al., 2020).

Synthesis of Methyl 2-[(2R,5S)-(1-benzyl-5-methoxypyrrolidin-2­yl)carbonyl­(S)-amino]-3-phenylpropanoate

A study on the synthesis of a specific unsymmetric derivative of pyrrolidine, methyl 2-[(2R, 5S)-(1-benzyl-5-methoxypyrrolidin-2­yl)carbonyl­(S)-amino]-3-phenylpropanoate, demonstrates the compound's potential in developing new methods for synthesizing optically pure amines or β-amino acids (Chiaroni et al., 1997).

Synthesis of threo-3-Hydroxy-4-amino Acids

The stereoselective synthesis of threo-3-hydroxy-4-amino acids, which are important in the structure of certain antibiotics, demonstrates the potential of these compounds in the pharmaceutical field (Katsuki & Yamaguchi, 1976).